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Technical Support Center: Calcium Chlorate
Dihydrate Production
This technical support center provides troubleshooting guidance and frequently asked

questions to assist researchers, scientists, and drug development professionals in optimizing

the yield of calcium chlorate dihydrate, Ca(ClO₃)₂·2H₂O.

Frequently Asked Questions (FAQs)
Q1: What are the primary methods for synthesizing calcium chlorate?

A1: There are two main methods for the production of calcium chlorate:

Chlorination of Calcium Hydroxide: This is the most common method. It involves passing

chlorine gas through a hot suspension of calcium hydroxide (milk of lime) in water. The

reaction initially forms calcium hypochlorite, which then disproportionates upon further

heating with excess chlorine to yield calcium chlorate and calcium chloride.[1][2][3] The

overall chemical equation is: 6 Ca(OH)₂ + 6 Cl₂ → Ca(ClO₃)₂ + 5 CaCl₂ + 6 H₂O.[1]

Electrolysis of Calcium Chloride: Theoretically, calcium chlorate can be produced by the

electrolysis of a hot aqueous solution of calcium chloride.[1][3] However, this method is often

complicated by the deposition of calcium hydroxide on the cathode, which impedes the flow

of electric current.[1][4]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b159063?utm_src=pdf-interest
https://www.benchchem.com/product/b159063?utm_src=pdf-body
https://en.wikipedia.org/wiki/Calcium_chlorate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-chlorate
https://www.smolecule.com/products/s575784
https://en.wikipedia.org/wiki/Calcium_chlorate
https://en.wikipedia.org/wiki/Calcium_chlorate
https://www.smolecule.com/products/s575784
https://en.wikipedia.org/wiki/Calcium_chlorate
http://www.chlorates.exrockets.com/calcium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q2: What is the appearance and key properties of calcium chlorate dihydrate?

A2: Calcium chlorate dihydrate typically appears as white to yellowish monoclinic crystals.[3]

[5] It is a strong oxidizer and is known to be hygroscopic (tends to absorb moisture from the

air), which can limit its use in applications like pyrotechnics.[1]

Q3: What are the main challenges in separating calcium chlorate from the reaction mixture?

A3: A significant challenge is separating the desired calcium chlorate from the large amount of

calcium chloride that is co-produced, particularly in the chlorination method.[6] The separation

is typically achieved through fractional crystallization by carefully concentrating the solution and

cooling it to precipitate the calcium chlorate dihydrate while keeping the more soluble

calcium chloride in the mother liquor.[6][7]

Q4: Can calcium chlorate be used directly in pyrotechnics?

A4: While it can be used as an oxidizer and to produce a pink flame, its application in

pyrotechnics is limited. Its hygroscopic nature makes it prone to absorbing moisture, which can

affect the stability and performance of pyrotechnic mixtures.[1]

Troubleshooting Guide
This guide addresses common issues encountered during the synthesis and purification of

calcium chlorate dihydrate.
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Potential Cause Recommended Solution

Incorrect Reaction Temperature

For the chlorination method, the reaction

requires heating to facilitate the

disproportionation of the intermediate calcium

hypochlorite into calcium chlorate. Maintain the

temperature of the calcium hydroxide

suspension while bubbling chlorine gas.[1] For

electrolysis, temperatures around 50-60°C have

been shown to be effective.[4]

Improper pH Control

In electrolysis, maintaining a slightly acidic to

neutral pH (6-7.5) is crucial for efficiency.[8] If

the solution becomes too alkaline, it can reduce

the yield.[8] If it becomes too acidic, it can lead

to excessive chlorine gas evolution.[4]

Formation of By-products

The primary side reaction is the formation of

large quantities of calcium chloride.[1]

Optimizing stoichiometry and reaction conditions

can favor the formation of the chlorate.

Cathode Passivation (Electrolysis)

A layer of calcium hydroxide can form on the

cathode, stopping the current.[4] Using a

titanium cathode has been found to be most

effective at preventing this buildup.[4]

Alternatively, periodically reversing the current

between two graphite electrodes can prevent

hydroxide buildup.[4]

Problem 2: Difficulty in Crystallizing Calcium Chlorate
Dihydrate
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Potential Cause Recommended Solution

Supersaturation Not Reached

The solution must be sufficiently concentrated

by evaporation to become supersaturated with

respect to calcium chlorate upon cooling, but not

so concentrated that calcium chloride co-

precipitates.[6]

Incorrect Crystallization Temperature

Crystallization of the dihydrate form,

Ca(ClO₃)₂·2H₂O, should be conducted below its

transition temperature of approximately 60-

67°C.[7][9] Cooling to around 30°C is often

practical and effective.[6][7]

Spontaneous Crystallization is Slow

The solution may remain supersaturated without

forming crystals. Induce crystallization by

"seeding" the solution with a few small crystals

of pure calcium chlorate dihydrate.[6]

Co-precipitation of Calcium Chloride

If the solution is overly concentrated, calcium

chloride will crystallize along with the calcium

chlorate, leading to an impure product. Carefully

control the evaporation step to manage the

molecular ratio of chloride to chlorate.[6]

Problem 3: Product is Impure (Contaminated with
Calcium Chloride)
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Potential Cause Recommended Solution

Inefficient Separation

The crystal slurry must be efficiently separated

from the mother liquor, which is rich in calcium

chloride. Use filtration or centrifugation to

separate the crystals.[10]

Adhering Mother Liquor

The surfaces of the crystals will be coated with

the impure mother liquor. Wash the separated

crystals with a small amount of cold water to

remove the adhering solution.[7]

Improper Crystallization Conditions

Review the crystallization temperature and

solution concentration to ensure conditions favor

the precipitation of only calcium chlorate

dihydrate.[6] Recrystallization from hot water

can be an effective purification technique.[9]

Experimental Protocols
Key Experiment: Synthesis via Chlorination of Calcium
Hydroxide
This protocol describes a common laboratory-scale method for producing calcium chlorate.

Objective: To synthesize calcium chlorate by reacting chlorine gas with a hot aqueous

suspension of calcium hydroxide.

Materials:

Calcium Hydroxide (Ca(OH)₂)

Chlorine Gas (Cl₂)

Distilled Water

Reaction flask with gas inlet tube, stirrer, and heating mantle

Filtration apparatus (e.g., Büchner funnel)
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Crystallization dish

Procedure:

Prepare the Suspension: Create a suspension of calcium hydroxide in water (milk of lime) in

the reaction flask. A typical concentration might be around 120 g of Ca(OH)₂ per liter of

water.[11]

Heat the Suspension: Gently heat the suspension with continuous stirring. The process

requires elevated temperatures to promote the formation of chlorate over hypochlorite.[1]

Introduce Chlorine Gas: Bubble chlorine gas through the hot suspension. Ensure a steady

flow rate. The reaction is: 6 Ca(OH)₂ + 6 Cl₂ → Ca(ClO₃)₂ + 5 CaCl₂ + 6 H₂O.[1]

Monitor Reaction: Continue the process until the reaction is complete, which can be

indicated by changes in the pH or a drop in the absorption of chlorine gas.

Filter the Solution: Once the reaction is complete, filter the hot solution to remove any

unreacted calcium hydroxide and other solid impurities.[11]

Concentrate and Crystallize: Transfer the filtrate to an evaporating dish and concentrate it by

heating to drive off water. Cool the concentrated solution to induce crystallization of calcium
chlorate dihydrate. Seeding may be necessary.[6]

Isolate and Dry: Separate the crystals from the remaining solution (mother liquor) by

filtration. Wash the crystals with a minimal amount of cold water and then dry them at a low

temperature to obtain the final product.[11]

Visualizations

General Workflow for Calcium Chlorate Synthesis
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Click to download full resolution via product page

Caption: Workflow for Calcium Chlorate Production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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